Cas no 2138423-17-1 (Methyl 1-amino-3-methanesulfonamidocyclobutane-1-carboxylate)

• Product Name: Methyl 1-amino-3-methanesulfonamidocyclobutane-1-carboxylate
• CAS No: 2138423-17-1
• MF: C₇H₁₄N₂O₄S
• MW: 222.262060642242
• CID: 5844778
• PubChem ID: 165458598
• Update Time: 2025-11-01

Methyl 1-amino-3-methanesulfonamidocyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-amino-3-methanesulfonamidocyclobutane-1-carboxylate
• EN300-739978
• 2138423-17-1
• Methyl 1-amino-3-methanesulfonamidocyclobutane-1-carboxylate

• Inchi： 1S/C7H14N2O4S/c1-13-6(10)7(8)3-5(4-7)9-14(2,11)12/h5,9H,3-4,8H2,1-2H3
• InChI Key： OPKXGOQMRYIQOZ-UHFFFAOYSA-N
• SMILES： S(C)(NC1CC(C(=O)OC)(C1)N)(=O)=O

Computed Properties

• Exact Mass: 222.06742811g/mol
• Monoisotopic Mass: 222.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 107Ų

Additional information on Methyl 1-amino-3-methanesulfonamidocyclobutane-1-carboxylate

Recent Advances in the Study of Methyl 1-amino-3-methanesulfonamidocyclobutane-1-carboxylate (CAS: 2138423-17-1)

Methyl 1-amino-3-methanesulfonamidocyclobutane-1-carboxylate (CAS: 2138423-17-1) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This cyclobutane derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a valuable candidate for further drug development.

The compound's structural complexity, featuring both amino and methanesulfonamide functional groups, has attracted attention for its potential to interact with biological targets in novel ways. Researchers have explored its utility as a building block for more complex molecules, particularly in the design of protease inhibitors and modulators of protein-protein interactions. The cyclobutane ring, known for its conformational rigidity, may contribute to enhanced binding affinity and selectivity.

Recent synthetic approaches to Methyl 1-amino-3-methanesulfonamidocyclobutane-1-carboxylate have focused on optimizing yield and purity while minimizing side reactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved asymmetric synthesis route with a 78% yield and >99% enantiomeric purity. This advancement addresses previous challenges in obtaining the compound in sufficient quantities for biological testing.

Pharmacological investigations have revealed interesting properties of this compound. Preliminary in vitro studies indicate potential activity against several kinase targets, with particular promise shown in modulating pathways relevant to oncology and inflammatory diseases. The methanesulfonamide moiety appears to play a critical role in target engagement, as demonstrated by structure-activity relationship studies comparing derivatives with different sulfonamide substitutions.

Current research directions include exploring the compound's potential as a scaffold for developing new classes of antibiotics. Its structural features show similarity to known β-lactamase inhibitors, and recent molecular docking studies suggest possible binding interactions with bacterial resistance enzymes. These findings, while preliminary, open new avenues for addressing antimicrobial resistance challenges.

Safety and toxicity profiling of Methyl 1-amino-3-methanesulfonamidocyclobutane-1-carboxylate has begun in several laboratories. Early ADME (Absorption, Distribution, Metabolism, and Excretion) studies indicate favorable pharmacokinetic properties in animal models, with good oral bioavailability and moderate plasma protein binding. These characteristics support its potential as a lead compound for further optimization.

The compound's patent landscape has seen recent activity, with several pharmaceutical companies filing applications covering its synthesis methods and therapeutic uses. This commercial interest underscores the perceived value of this chemical entity in drug discovery pipelines. Analysts project that clinical evaluation of derivatives may begin within the next 2-3 years, pending successful preclinical development.

Future research directions likely to emerge include exploration of the compound's potential in central nervous system disorders, given its ability to cross the blood-brain barrier in preliminary models. Additionally, its use as a versatile intermediate in the synthesis of more complex bioactive molecules continues to be an area of active investigation across multiple research institutions.